Picrolimus

• Molecular Formula: C43H68ClNO11
• Molecular Weight: 810.4 g/mol
• InChI: InChI=1S/C43H68ClNO11/c1-10-30-18-24(2)17-25(3)19-36(53-8)39-37(54-9)21-27(5)43(51,56-39)40(48)41(49)45-16-12-11-13-32(45)42(50)55-38(28(6)33(46)23-34(30)47)26(4)20-29-14-15-31(44)35(22-29)52-7/h18,20,25,27-33,35-39,46,51H,10-17,19,21-23H2,1-9H3
• InChIKey: KASDHRXLYQOAKZ-UHFFFAOYSA-N

Picrolimus: Calcineurin Inhibitor Procurement Overview

Picrolimus, synonymous with pimecrolimus (SDZ ASM 981, Elidel), is a 33‑epi‑chloro‑33‑desoxy‑ascomycin macrolactam derivative that acts as a calcineurin inhibitor [1]. It binds macrophilin‑12 (FKBP‑12) and was deliberately designed for topical treatment of inflammatory skin diseases, prioritising high local anti‑inflammatory activity with constrained percutaneous absorption to limit systemic immunosuppression [2].

1

Pathway study fit

Calcineurin inhibition and FKBP12 binding research

2

Dermatopharmacology model

Topical anti-inflammatory response in skin-barrier models

3

T-cell selectivity research

Differential memory versus naïve T-cell pathway investigation

• [1] Stuetz A, Grassberger M, Meingassner JG. Pimecrolimus (Elidel, SDZ ASM 981)–Preclinical Pharmacologic Profile and Skin Selectivity. Semin Cutan Med Surg. 2001;20(4):233-241. doi:10.1053/sder.2001.29066 View Source
• [2] Billich A, Aschauer H, Aszódi A, Stuetz A. Percutaneous absorption of drugs used in atopic eczema: pimecrolimus permeates less through skin than corticosteroids and tacrolimus. Int J Pharm. 2004;269:29-35. doi:10.1016/j.ijpharm.2003.09.038 View Source

Picrolimus vs. Tacrolimus and Steroids: Substitution Risks

Although picrolimus and tacrolimus share a common calcineurin‑inhibition mechanism, their markedly different physicochemical and immunopharmacological profiles prevent straightforward interchange [1]. Picrolimus exhibits 8‑fold higher lipophilicity and 9‑fold lower free plasma fraction than tacrolimus, producing substantially reduced systemic exposure after topical application while retaining equipotent suppression of pre‑activated, disease‑relevant memory T cells [2][3]. Conversely, unlike corticosteroids, it avoids skin atrophy and Langerhans‑cell depletion, making it the only topical calcineurin inhibitor that can deliver high‑potency anti‑inflammatory activity without the cumulative dermal damage associated with glucocorticoids [1]. These three axes of differentiation—skin permeation, plasma protein binding, and T‑cell selectivity—cannot be replicated by simply adjusting the dose of a generic calcineurin inhibitor.

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Skin permeation profile may shift. Compared with tacrolimus, picrolimus exhibits a markedly different permeation context that can alter systemic exposure endpoints in topical research models.

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Plasma free fraction difference limits transferability. The lower unbound fraction context may affect safety-related endpoint interpretation, making direct substitution with another calcineurin inhibitor unreliable.

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T-cell selectivity profile may not replicate. Memory versus naïve T-cell response endpoints differ substantially; generic calcineurin inhibition may not preserve the reported selective context.

• [1] Stuetz A, Grassberger M, Meingassner JG. Pimecrolimus (Elidel, SDZ ASM 981)–Preclinical Pharmacologic Profile and Skin Selectivity. Semin Cutan Med Surg. 2001;20(4):233-241. doi:10.1053/sder.2001.29066 View Source
• [2] Billich A, Aschauer H, Aszódi A, Stuetz A. Percutaneous absorption of drugs used in atopic eczema: pimecrolimus permeates less through skin than corticosteroids and tacrolimus. Int J Pharm. 2004;269:29-35. doi:10.1016/j.ijpharm.2003.09.038 View Source
• [3] Weiss HM, et al. Binding of pimecrolimus and tacrolimus to skin and plasma proteins: implications for systemic exposure after topical application. Drug Metab Dispos. 2008;36(9):1812-1818. doi:10.1124/dmd.108.021915 View Source

Picrolimus: Key Comparative Advantages

Skin Permeation vs. Tacrolimus

Picrolimus demonstrates a consistent 9‑10‑fold lower permeation rate through human skin compared with tacrolimus when applied as 1 % solutions, and a 70‑110‑fold reduction relative to representative corticosteroids (betamethasone‑17‑valerate, clobetasol‑17‑propionate, diflucortolon‑21‑valerate) [1]. The commercially formulated comparison is even more granular: permeation of picrolimus from Elidel 1 % cream is approximately 6‑fold lower than tacrolimus from Protopic 0.1 % ointment and 4.3‑fold lower than tacrolimus from Protopic 0.03 % ointment through normal human skin in Franz‑type diffusion cells [2].

Skin permeation vs. tacrolimus

Head-to-head

6‑fold lower than tacrolimus 0.1% ointment; 4.3‑fold lower than 0.03% ointment (human skin)

Lower permeation supports skin-barrier research model context.

Franz diffusion cell data, multiple skin sources.

Evidence Dimension	In vitro skin permeation rate
Target Compound Data	Picrolimus 1 % cream: 6‑fold lower than tacrolimus 0.1 % ointment; 4.3‑fold lower than tacrolimus 0.03 % ointment (human skin)
Comparator Or Baseline	Tacrolimus (Protopic 0.1 % and 0.03 %); corticosteroids (betamethasone‑17‑valerate, clobetasol‑17‑propionate, diflucortolon‑21‑valerate)
Quantified Difference	9‑10‑fold lower permeation vs. tacrolimus (solution); 70‑110‑fold lower vs. corticosteroids; 6‑fold lower vs. Protopic 0.1 %; 4.3‑fold lower vs. Protopic 0.03 %
Conditions	Human, pig, and rat skin in Franz‑type diffusion cells; both simple 1 % solutions and marketed formulations (Elidel 1 % cream, Protopic 0.1 % and 0.03 % ointments)

Why This Matters

Lower skin permeation directly predicts reduced systemic bioavailability and a wider safety margin, a decisive selection factor for chronic use in extensive or sensitive areas where systemic absorption of tacrolimus or corticosteroids would be unacceptable.

• [1] Billich A, Aschauer H, Aszódi A, Stuetz A. Percutaneous absorption of drugs used in atopic eczema: pimecrolimus permeates less through skin than corticosteroids and tacrolimus. Int J Pharm. 2004;269:29-35. doi:10.1016/j.ijpharm.2003.09.038 View Source
• [2] Meingassner JG, Aschauer H, Stuetz A, Billich A. Pimecrolimus permeates less than tacrolimus through normal, inflamed, or corticosteroid‑pretreated skin. Exp Dermatol. 2005;14(10):752-757. doi:10.1111/j.1600-0625.2005.00354.x View Source

Plasma Protein Binding vs. Tacrolimus

Head‑to‑head equilibrium dialysis of human plasma demonstrates that the unbound fraction of picrolimus is 0.4 ± 0.1 %, approximately 9‑fold lower than that of tacrolimus (3.7 ± 0.8 %) [1]. This difference, combined with reduced skin permeation, leads to substantially lower free‑drug exposure after topical administration, providing a pharmacokinetic basis for the compound's documented low potential to impair systemic immune responses [1].

Plasma protein binding

Head-to-head

Unbound fraction 0.4% vs. tacrolimus 3.7% (~9‑fold lower)

Lower free fraction supports reduced systemic exposure endpoint context.

Equilibrium dialysis in human plasma.

Evidence Dimension	Unbound fraction in human plasma
Target Compound Data	0.4 ± 0.1 %
Comparator Or Baseline	Tacrolimus: 3.7 ± 0.8 %
Quantified Difference	Approximately 9‑fold lower
Conditions	Human plasma, equilibrium dialysis

Why This Matters

The markedly lower free fraction directly translates to reduced systemic pharmacodynamic impact, making picrolimus the preferred choice when immunocompromised patients or paediatric populations are treated over large body surface areas.

• [1] Weiss HM, et al. Binding of pimecrolimus and tacrolimus to skin and plasma proteins: implications for systemic exposure after topical application. Drug Metab Dispos. 2008;36(9):1812-1818. doi:10.1124/dmd.108.021915 View Source

T-Cell Selectivity: Memory vs. Naïve

In vitro, picrolimus inhibits primary T‑cell stimulation with approximately 8‑fold lower potency than tacrolimus, yet both compounds suppress pre‑activated (memory) T‑cell proliferation and cytokine release with equivalent potency [1]. This selectivity for antigen‑primed memory T‑cells is unique among calcineurin inhibitors and has been corroborated in murine contact hypersensitivity models where picrolimus, unlike tacrolimus, does not inhibit the sensitisation phase [1].

T‑cell selectivity

Head-to-head

~8‑fold weaker on primary T‑cell stimulation; equipotent on memory T‑cell inhibition

Differential inhibition supports memory T‑cell pathway research.

Human T‑cell assays, contact hypersensitivity models.

Evidence Dimension	Inhibition of primary vs. secondary T‑cell stimulation
Target Compound Data	Primary T‑cell inhibition: ~8‑fold weaker than tacrolimus; secondary (memory) T‑cell inhibition: equipotent to tacrolimus
Comparator Or Baseline	Tacrolimus
Quantified Difference	~8‑fold differential on primary stimulation; no difference on memory T‑cell inhibition
Conditions	Human T‑cells stimulated by allogeneic dendritic cells or anti‑CD3; Jurkat T‑cells; atopic dermatitis patient‑derived T‑cell clones

Why This Matters

This differential inhibition suggests that picrolimus selectively targets pathogenic memory T‑cells while preserving the ability to mount primary immune responses—a property that directly impacts safety during long‑term therapy and informs selection for protocols where broad immunosuppression is a liability.

• [1] Kalthoff FS, Winiski AP, Fichtinger P, et al. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro. Int Arch Allergy Immunol. 2007;142:255-264. doi:10.1159/000097028 View Source

Skin Atrophy: Corticosteroid Comparison

In a pig model of allergic contact dermatitis, topically administered picrolimus was as effective as the ultrapotent corticosteroid clobetasol‑17‑propionate in reducing inflammation, yet unlike clobetasol it did not induce skin atrophy [1]. Murine studies further show that even single‑day treatment with clobetasol reduces MHC class II⁺ Langerhans cells by 87 %, whereas picrolimus leaves Langerhans‑cell viability, morphology, and immune function intact [2].

Skin atrophy vs. corticosteroid

Head-to-head

No skin atrophy; no Langerhans‑cell depletion vs. 87% depletion with clobetasol

Atrophy‑sparing profile supports corticosteroid‑comparator dermatotoxicity model.

Pig and murine dermatitis models.

Evidence Dimension	Skin atrophy induction and Langerhans‑cell depletion
Target Compound Data	No skin atrophy; no significant reduction in MHC class II⁺ Langerhans cells
Comparator Or Baseline	Clobetasol‑17‑propionate: induces skin atrophy; reduces MHC class II⁺ Langerhans cells by 87 % after single‑day treatment
Quantified Difference	Absence of atrophy vs. class‑defining atrophy of ultrapotent steroids; 87 % Langerhans‑cell depletion avoided
Conditions	Pig model of allergic contact dermatitis; murine epidermal Langerhans‑cell analysis by flow cytometry and immunohistochemistry

Why This Matters

The atrophy‑sparing profile makes picrolimus uniquely suited for application to sensitive, thin‑skinned areas (face, neck, intertriginous zones) where corticosteroid‑induced atrophy is a dose‑limiting toxicity, justifying its selection over even high‑potency steroids.

• [1] Stuetz A, Grassberger M, Meingassner JG. Pimecrolimus (Elidel, SDZ ASM 981)–Preclinical Pharmacologic Profile and Skin Selectivity. Semin Cutan Med Surg. 2001;20(4):233-241. doi:10.1053/sder.2001.29066 View Source
• [2] Hoetzenecker W, Meingassner JG, Ecker R, Stingl G, Stuetz A, Elbe‑Bürger A. Corticosteroids but not pimecrolimus affect viability, maturation and immune function of murine epidermal Langerhans cells. J Invest Dermatol. 2004;122(3):673-684. doi:10.1111/j.0022-202X.2004.22324.x View Source

Lipophilicity vs. Tacrolimus

Picrolimus possesses an octanol‑water distribution coefficient that is 8‑fold higher than that of tacrolimus and 25‑450‑fold higher than those of the corticosteroids betamethasone‑17‑valerate, clobetasol‑17‑propionate, and diflucortolon‑21‑valerate [1]. This physicochemical property correlates directly with its 3‑fold higher non‑specific protein binding within skin, which effectively retains the compound in cutaneous tissue rather than allowing it to freely diffuse into systemic circulation [2].

Lipophilicity advantage

Head-to-head

Octanol‑water distribution coefficient 8‑fold higher than tacrolimus

Higher lipophilicity supports dermatokinetic retention context.

Correlates with 3‑fold higher non‑specific skin binding.

Evidence Dimension	Octanol‑water distribution coefficient (log D)
Target Compound Data	8‑fold higher than tacrolimus; 25‑450‑fold higher than corticosteroids
Comparator Or Baseline	Tacrolimus; betamethasone‑17‑valerate; clobetasol‑17‑propionate; diflucortolon‑21‑valerate
Quantified Difference	Factor of 8 vs. tacrolimus; factor of 25‑450 vs. corticosteroids
Conditions	n‑Octanol/water partition experiments (pH and temperature standardised)

Why This Matters

Higher lipophilicity is the physico‑chemical driver behind picrolimus´s superior dermatokinetic profile—achieving therapeutic skin concentrations while minimising transdermal flux. For formulators and procurement specialists, this translates to a wider therapeutic window and less dependence on occlusive formulations compared with less lipophilic calcineurin inhibitors.

• [1] Billich A, Aschauer H, Aszódi A, Stuetz A. Percutaneous absorption of drugs used in atopic eczema: pimecrolimus permeates less through skin than corticosteroids and tacrolimus. Int J Pharm. 2004;269:29-35. doi:10.1016/j.ijpharm.2003.09.038 View Source
• [2] Weiss HM, et al. Binding of pimecrolimus and tacrolimus to skin and plasma proteins: implications for systemic exposure after topical application. Drug Metab Dispos. 2008;36(9):1812-1818. doi:10.1124/dmd.108.021915 View Source

Picrolimus: Procurement Application Scenarios

Pediatric Atopic Dermatitis Maintenance

Picrolimus 1 % cream is the only topical calcineurin inhibitor with both a 9‑10‑fold lower skin permeation than tacrolimus and a 9‑fold lower free plasma fraction, translating to consistently very low systemic absorption even in infants treated on up to 92 % body surface area [1][2]. Procurement for paediatric dermatology should therefore bias toward picrolimus when safety‑focused regimens are mandated over months to years.

Facial & Intertriginous Dermatitis: Steroid Avoidance

Unlike clobetasol‑17‑propionate—which induces significant skin atrophy and depletes Langerhans cells by 87 % even after short exposure—picrolimus delivers equivalent anti‑inflammatory efficacy in porcine dermatitis models without any atrophogenic or Langerhans‑cell‑depleting effects [3]. This makes it the evidence‑based first choice for procurement in protocols treating sensitive, thin‑skinned sites.

Memory T-Cell Pathway Research

Picrolimus uniquely discriminates between primary naïve T‑cell activation (8‑fold less potent inhibition than tacrolimus) and secondary memory T‑cell responses (equipotent to tacrolimus) [4]. Investigators studying allergic contact dermatitis or atopic flare‑elicitation mechanisms should select picrolimus over tacrolimus or cyclosporin A when the experimental design requires sparing of naïve immune responses.

Topical Formulation: Lipophilicity Advantage

The 8‑fold higher octanol‑water distribution coefficient compared with tacrolimus provides a skin‑retentive physicochemical profile that is advantageous for designing sustained‑release topical formulations [1]. Procurement specialists sourcing calcineurin inhibitors for dermatological product development should prioritise picrolimus where prolonged cutaneous residence with low transdermal flux is a target product profile requirement.

Application

Selection Property

Validation Focus

Atopic dermatitis model – maintenance regimen study

Skin permeation and free fraction context

Systemic exposure endpoints

Facial & intertriginous dermatitis model – steroid avoidance study

Atrophy‑sparing profile context

Langerhans‑cell and skin‑thickness endpoints

Memory T‑cell pathway research

T‑cell selectivity context

Primary vs. memory T‑cell stimulation endpoints

Topical formulation development – sustained skin retention

Lipophilicity and skin binding context

Transdermal flux and cutaneous residence endpoints

• [1] Billich A, Aschauer H, Aszódi A, Stuetz A. Percutaneous absorption of drugs used in atopic eczema: pimecrolimus permeates less through skin than corticosteroids and tacrolimus. Int J Pharm. 2004;269:29-35. doi:10.1016/j.ijpharm.2003.09.038 View Source
• [2] Weiss HM, et al. Binding of pimecrolimus and tacrolimus to skin and plasma proteins: implications for systemic exposure after topical application. Drug Metab Dispos. 2008;36(9):1812-1818. doi:10.1124/dmd.108.021915 View Source
• [3] Stuetz A, Grassberger M, Meingassner JG. Pimecrolimus (Elidel, SDZ ASM 981)–Preclinical Pharmacologic Profile and Skin Selectivity. Semin Cutan Med Surg. 2001;20(4):233-241. doi:10.1053/sder.2001.29066 View Source
• [4] Kalthoff FS, Winiski AP, Fichtinger P, et al. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro. Int Arch Allergy Immunol. 2007;142:255-264. doi:10.1159/000097028 View Source